Cas no 866895-30-9 (1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide)

• Product Name: 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide
• CAS No: 866895-30-9
• MF: C₂₄H₂₇N₃O₅S
• MW: 469.553284883499
• CID: 6365585
• PubChem ID: 5641740
• Update Time: 2025-05-23

1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[6-ethoxy-3-[(4-methoxyphenyl)sulfonyl]-4-quinolinyl]-
• 1-[6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-yl]piperidine-4-carboxamide
• F1607-0537
• AKOS001857882
• 1-[6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-yl]piperidine-4-carboxamide
• 866895-30-9

• Inchi： 1S/C24H27N3O5S/c1-3-32-18-6-9-21-20(14-18)23(27-12-10-16(11-13-27)24(25)28)22(15-26-21)33(29,30)19-7-4-17(31-2)5-8-19/h4-9,14-16H,3,10-13H2,1-2H3,(H2,25,28)
• InChI Key： GOLCVHPMSOZMMA-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2S(C2=CC=C(OC)C=C2)(=O)=O)=CC=C(OCC)C=3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 469.16714214g/mol
• Monoisotopic Mass: 469.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 745.2±60.0 °C(Predicted)
• pka: 16.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide

Introduction to 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide (CAS No. 866895-30-9) and Its Emerging Applications in Chemical Biology

1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide, identified by its CAS number 866895-30-9, represents a structurally complex and pharmacologically intriguing molecule that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by the presence of a quinoline scaffold fused with a piperidine ring, further functionalized with ethoxy, methoxybenzenesulfonyl, and carboxamide substituents. Such structural motifs are widely recognized for their potential biological activity, particularly in modulating signaling pathways and interacting with target proteins.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of the piperidine moiety enhances the molecule's solubility and bioavailability while also contributing to its binding affinity for specific biological targets. The ethoxy group at the 6-position and the 4-methoxybenzenesulfonyl group at the 3-position add further layers of functionality, potentially influencing both the electronic properties of the molecule and its interactions with biological systems.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel scaffolds like 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide as promising candidates for therapeutic intervention. Studies have demonstrated that compounds with similar structural features can exhibit potent activity against various disease-related targets, including kinases, transcription factors, and ion channels. The carboxamide functional group at the 4-position of the piperidine ring is particularly noteworthy, as it can serve as a hinge-binding motif or participate in hydrogen bonding interactions within protein binding pockets.

In light of these structural characteristics, researchers have been exploring the potential applications of 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide in several therapeutic areas. For instance, its quinoline-piperidine structure suggests utility in oncology, where such derivatives have shown promise in inhibiting aberrant signaling pathways associated with cancer cell proliferation. Additionally, the presence of aromatic sulfonyl groups may enhance binding interactions with enzymes involved in metabolic disorders or inflammation.

Emerging research also highlights the compound's potential as a tool compound for mechanistic studies in chemical biology. By employing techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular dynamics simulations, scientists can elucidate how 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ylpiperidine-4-carboxamide interacts with its biological targets at an atomic level. Such insights are crucial for designing next-generation inhibitors with improved selectivity and efficacy.

The synthesis of this compound presents an interesting challenge due to its multi-step nature and the need for precise regioselective functionalization. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the quinoline-piperidine core efficiently. Furthermore, modern techniques such as flow chemistry have enabled scalable production of 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-yipiperidine-4-carboxamide, facilitating its use in both academic research and industrial applications.

From a drug discovery perspective, the structural complexity of 1-6-ethoxy-3-(4-methoxybenzenesulfonyl)quinolinyl-piperidinecarboxamide offers opportunities for structure-based drug design (SBDD). By leveraging computational models to predict binding modes and optimize key pharmacophoric features, medicinal chemists can iteratively refine analogs to enhance potency while minimizing off-target effects. This approach aligns with current trends toward precision medicine, where tailored therapeutics are designed to address specific molecular aberrations.

The role of bioinformatics in analyzing biological data derived from high-throughput screening (HTS) campaigns has also been instrumental in identifying promising candidates like 1-naphthyl-pyrazole derivatives. By integrating genomic, proteomic, and metabolomic information, researchers can prioritize compounds based on their potential to modulate disease-relevant pathways. This data-driven strategy ensures that efforts are focused on molecules with the highest likelihood of success in preclinical and clinical trials.

In conclusion,1-naphthyl-pyrazole derivatives, including compounds like 1-chloro-N-(5-fluoropyridin)-5-nitrobenzamide, represent a dynamic area of research within chemical biology and drug discovery. Their structural diversity coupled with demonstrated biological activity positions them as valuable assets for developing novel therapeutics targeting a wide range of diseases. As methodologies for synthesis and characterization continue to evolve,1-chloro-N-(5-fluoropyridin)-5-nitrobenzamide will undoubtedly play an increasingly important role in advancing our understanding of disease mechanisms and accelerating the development of next-generation medicines.